5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-2-furamide

• IUPAC Name: 5-methyl-N-[4-(piperidine-1-carbonyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H20N2O3/c1-13-5-10-16(23-13)17(21)19-15-8-6-14(7-9-15)18(22)20-11-3-2-4-12-20/h5-10H,2-4,11-12H2,1H3,(H,19,21)
• InChI Key: FFTUNSBESKAIBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCC3
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• Solubility: >46.9 [ug/mL] (The mean of the results at pH 7.4)

Description

5-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]-2-furamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. Also known as MPPF, this compound is a selective antagonist for the serotonin 1A receptor, which is involved in regulating mood, anxiety, and other physiological processes. In

Scientific Research Applications

MPPF has been used in a variety of scientific research applications, including studies on the role of serotonin 1A receptors in anxiety, depression, and other psychiatric disorders. It has also been used to investigate the effects of serotonin 1A receptor activation on neuroendocrine function, cardiovascular regulation, and other physiological processes.

Mechanism of Action

MPPF acts as a selective antagonist for the serotonin 1A receptor, which is a G protein-coupled receptor that is widely distributed throughout the brain and body. By blocking the activity of this receptor, MPPF can modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in regulating mood, anxiety, and other physiological processes.
Biochemical and Physiological Effects:
MPPF has been shown to have a variety of biochemical and physiological effects, depending on the specific research application. For example, studies have demonstrated that MPPF can reduce anxiety-like behavior in animal models, and may have potential as a treatment for anxiety disorders. It has also been shown to modulate the release of hormones such as cortisol and prolactin, which are involved in regulating stress and reproductive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPPF in lab experiments is its selectivity for the serotonin 1A receptor, which allows researchers to specifically target this receptor without affecting other neurotransmitter systems. However, MPPF also has some limitations, including its relatively short half-life and the need for specialized equipment and techniques to synthesize and purify the compound.

Future Directions

There are many potential future directions for MPPF research, including further investigation into its effects on anxiety, depression, and other psychiatric disorders. It may also be useful to explore the potential therapeutic applications of MPPF in other areas, such as cardiovascular regulation and reproductive function. Additionally, there is a need for more research on the pharmacokinetics and pharmacodynamics of MPPF, including its metabolism and distribution in the body.